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Compound of Interest

Compound Name: PHA 568487 free base

Cat. No.: B1662414

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of a
stock solution for PHA 568487 free base, a selective a7 nicotinic acetylcholine receptor (a7
NAChR) agonist.[1] Adherence to these guidelines is crucial for ensuring the stability, and
consistent performance of the compound in experimental settings.

Compound Data Summary

Proper preparation begins with accurate compound information. The key physicochemical
properties of PHA 568487 free base are summarized below.
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Property Value Source
Molecular Formula C16H20N203 [1112]
Molecular Weight 288.34 g/mol [11[2][3]
Appearance White to off-white solid [1]
CAS Number 527680-56-4 [1][2]114]
Solubility (DMSO) > 2.08 mg/mL (= 7.21 mM) [1]
) 3 years at -20°C or 2 years at

Storage (Solid) [1]

4°C

6 months at -80°C or 1 month
Storage (In Solvent) [1]

at -20°C

Experimental Protocol: 10 mM Stock Solution in
DMSO

This protocol outlines the procedure for preparing a 10 mM stock solution of PHA 568487 free
base in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

 PHA 568487 free base powder

e Anhydrous/Biotechnology grade Dimethyl Sulfoxide (DMSQO)

e Analytical balance (accurate to at least 0.1 mg)

e Microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)
o Pipettors and sterile pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves
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Safety Precautions

o Work in a well-ventilated area or a chemical fume hood.

 PHA 568487 is a bioactive compound; handle with care and avoid direct contact, inhalation,
or ingestion.

e DMSO is a potent solvent that can facilitate the absorption of substances through the skin.
Always wear appropriate gloves.

o Consult the Safety Data Sheet (SDS) for PHA 568487 and DMSO before starting the
procedure.

Step-by-Step Preparation Procedure

Objective: To prepare 1 mL of a 10 mM PHA 568487 stock solution.

Step 1: Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:
Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e Convert Volume: 1 mL =0.001 L

» Convert Concentration: 10 mM = 0.010 mol/L

e Calculate Mass: Mass (mg) = 0.010 mol/L * 0.001 L * 288.34 g/mol * 1000 mg/g Mass (mg) =
2.88 mg

Step 2: Weighing the Compound
e Place a clean, empty microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh out 2.88 mg of PHA 568487 free base powder directly into the tared tube.
Record the exact mass.

Step 3: Dissolving the Compound
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e Using a calibrated pipettor, add 1 mL of anhydrous DMSO to the tube containing the PHA
568487 powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear solution should be obtained.[1]

 If necessary, gentle warming in a 37°C water bath or sonication can be used to aid
dissolution.

Step 4: Aliquoting and Storage

To prevent degradation from repeated freeze-thaw cycles, it is critical to aliquot the stock
solution.[1]

e Dispense the solution into smaller, single-use volumes (e.g., 10 pL, 20 pL, or 50 pL) in
sterile, light-protected cryogenic vials or microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

» Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-
term use (up to 1 month).[1]

Visualization of Workflow

The following diagram illustrates the key steps involved in the preparation of the PHA 568487
free base stock solution.
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Caption: Workflow for PHA 568487 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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